Cas no 898764-07-3 ( )

• Product Name: &nbsp
• CAS No: 898764-07-3
• MF: C₁₈H₁₆FNO
• MW: 281.324148178101
• MDL: MFCD03841855
• CID: 872685
• PubChem ID: 24724630
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• 3-FLUORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 898764-07-3
• AKOS016020032
• DTXSID70643029
• {4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3-fluorophenyl)methanone
• MFCD03841855
• (4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone
• 3-FLUORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[4-(3-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
•  

• MDL： MFCD03841855
• Inchi： 1S/C18H16FNO/c19-17-5-3-4-16(12-17)18(21)15-8-6-14(7-9-15)13-20-10-1-2-11-20/h1-9,12H,10-11,13H2
• InChI Key： LAAYDSCMCFUMBJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 281.121592296g/mol
• Monoisotopic Mass: 281.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 412.2±45.0 °C at 760 mmHg
• Flash Point: 203.1±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD311041)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones